![molecular formula C18H21NO5S B2434598 N-(3-methoxyphenyl)-4-((4-methoxyphenyl)sulfonyl)butanamide CAS No. 923065-47-8](/img/structure/B2434598.png)
N-(3-methoxyphenyl)-4-((4-methoxyphenyl)sulfonyl)butanamide
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Description
N-(3-methoxyphenyl)-4-((4-methoxyphenyl)sulfonyl)butanamide is a useful research compound. Its molecular formula is C18H21NO5S and its molecular weight is 363.43. The purity is usually 95%.
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Scientific Research Applications
Imaging Diagnostics
A study by Wagner et al. (2007) introduced fluorinated derivatives of broad-spectrum MMP inhibitors, including compounds related to N-(3-methoxyphenyl)-4-((4-methoxyphenyl)sulfonyl)butanamide, for potential use in imaging diagnostics. These compounds, designed for Positron Emission Tomography (PET), target matrix metalloproteinases (MMPs) implicated in several pathological conditions. The research demonstrated successful synthesis and in vitro MMP inhibition, indicating the potential of such compounds in imaging applications related to disease diagnostics and progression monitoring (Wagner et al., 2007).
Drug Discovery and Development
In the realm of drug discovery, compounds structurally similar to this compound have been evaluated for their antitumor and antimicrobial properties. Owa et al. (2002) investigated sulfonamide-focused libraries, identifying potent cell cycle inhibitors with preliminary clinical activities in phase I trials. This underscores the compound's potential as a lead structure in developing new anticancer agents (Owa et al., 2002). Additionally, Sirajuddin et al. (2015) synthesized and characterized derivatives, demonstrating significant antimicrobial, anticancer, antileishmanial activities, and interaction with SS-DNA, further highlighting the therapeutic potential of this chemical class (Sirajuddin et al., 2015).
Material Science
In material science, the study by Kim et al. (2008) on sulfonated poly(arylene ether sulfone) copolymers for proton exchange membranes (PEMs) in fuel cell applications presents a related field of interest. While not directly involving this compound, the research into sulfonated polymers with high proton conductivity emphasizes the broader relevance of sulfonamide and sulfonyl functionalities in developing new materials for energy technologies (Kim et al., 2008).
Properties
IUPAC Name |
N-(3-methoxyphenyl)-4-(4-methoxyphenyl)sulfonylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO5S/c1-23-15-8-10-17(11-9-15)25(21,22)12-4-7-18(20)19-14-5-3-6-16(13-14)24-2/h3,5-6,8-11,13H,4,7,12H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUGHQFJVKZLCOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)CCCC(=O)NC2=CC(=CC=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.